N-(3-Methoxybenzyl)piperidin-4-amine dihydrochloride

Specification

• CAS No.: 1233953-11-1
• Molecular Formula: C13H22Cl2N2O
• Molecular Weight: 293.23
• IUPAC Name: N-[(3-methoxyphenyl)methyl]piperidin-4-amine;dihydrochloride
• Standard InChI: InChI=1S/C13H20N2O.2ClH/c1-16-13-4-2-3-11(9-13)10-15-12-5-7-14-8-6-12;;/h2-4,9,12,14-15H,5-8,10H2,1H3;2*1H
• Standard InChI Key: LXWGOYIZUAVGBW-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)CNC2CCNCC2.Cl.Cl

Introduction

Physicochemical Properties

Key physicochemical properties of N-(3-Methoxybenzyl)piperidin-4-amine dihydrochloride are summarized in Table 1.

Table 1: Physicochemical Profile

Property	Value/Description
Molecular Formula	C₁₃H₂₀N₂O·2HCl
Molecular Weight	293.23 g/mol
Appearance	White crystalline solid
Solubility	Soluble in water, methanol
Storage Conditions	2–8°C in a dry environment
Stability	Stable under ambient conditions

The compound’s solubility in polar solvents like water and methanol facilitates its use in biological assays. Its stability under standard laboratory conditions ensures consistent performance in experimental workflows.

Stability and Reactivity

The compound demonstrates stability under standard laboratory conditions but decomposes upon exposure to strong acids, bases, or oxidizers. Thermal decomposition products may include hydrogen chloride, carbon oxides, and nitrogen oxides, necessitating avoidance of high temperatures.

Future Directions

Research priorities for N-(3-Methoxybenzyl)piperidin-4-amine dihydrochloride include:

• Pharmacological Profiling: In vitro and in vivo studies to elucidate receptor affinity and therapeutic potential.

• Synthetic Optimization: Development of greener synthesis routes with higher yields and reduced waste.

• Formulation Studies: Exploration of delivery systems to enhance bioavailability for CNS applications.